Cas no 1805037-65-3 (5-Chloro-3-iodo-2-nitrotoluene)

• Product Name: 5-Chloro-3-iodo-2-nitrotoluene
• CAS No: 1805037-65-3
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 5003605
• Update Time: 2025-06-30

5-Chloro-3-iodo-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodo-2-nitrotoluene

• Inchi： 1S/C7H5ClINO2/c1-4-2-5(8)3-6(9)7(4)10(11)12/h2-3H,1H3
• InChI Key： SMTLDPDSRDCSMV-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 5-Chloro-3-iodo-2-nitrotoluene

Introduction to 5-Chloro-3-iodo-2-nitrotoluene (CAS No. 1805037-65-3)

5-Chloro-3-iodo-2-nitrotoluene, with the chemical identifier CAS No. 1805037-65-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and halogen substituents, which make it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of 5-Chloro-3-iodo-2-nitrotoluene consists of a toluene backbone, which is a benzene ring substituted with a methyl group, further functionalized with chloro and iodo groups at the 5th and 3rd positions, respectively, and a nitro group at the 2nd position. This particular arrangement of substituents imparts unique reactivity patterns, making it a valuable building block for constructing biologically active scaffolds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 5-Chloro-3-iodo-2-nitrotoluene has emerged as a key intermediate in the synthesis of various heterocycles, including imidazoles, pyrazoles, and triazoles. These heterocyclic frameworks are known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties.

One of the most compelling aspects of 5-Chloro-3-iodo-2-nitrotoluene is its utility in cross-coupling reactions. The presence of both iodine and chlorine atoms provides multiple opportunities for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules.

Recent studies have highlighted the role of 5-Chloro-3-iodo-2-nitrotoluene in the development of novel pharmaceuticals. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer pathways. The nitro group can be reduced to an amine, which can then be further functionalized to introduce other pharmacophores. Additionally, the halogen atoms can be displaced through metal-catalyzed reactions to introduce different substituents, thereby diversifying the chemical library for drug discovery.

The pharmaceutical industry has been particularly interested in compounds that exhibit modulatory effects on biological targets. 5-Chloro-3-iodo-2-nitrotoluene has been explored as a starting material for derivatives that interact with protein kinases and other enzymes implicated in inflammatory diseases. The ability to modify its structure through various chemical transformations allows for fine-tuning of its pharmacological properties.

In addition to its pharmaceutical applications, 5-Chloro-3-iodo-2-nitrotoluene has found utility in materials science. The nitroaromatic core can be incorporated into polymers and coatings to enhance their thermal stability and mechanical strength. Furthermore, the halogenated aromatic systems can serve as precursors for liquid crystals and organic semiconductors, contributing to advancements in electronic display technologies.

The synthesis of 5-Chloro-3-iodo-2-nitrotoluene itself is an intriguing challenge due to its complex functionalization pattern. Traditional synthetic routes often involve multi-step sequences involving halogenation and nitration reactions. However, recent advances in catalytic methods have enabled more efficient and selective approaches to its preparation. For example, electrochemical methods have been employed to achieve regioselective functionalization of aromatic rings under mild conditions.

From an environmental perspective, the handling and disposal of 5-Chloro-3-iodo-2-nitrotoluene must be carefully managed due to its potential reactivity and persistence. Research into green chemistry principles has led to the development of more sustainable synthetic protocols that minimize waste and hazardous byproducts. These efforts align with global initiatives aimed at reducing the environmental impact of chemical manufacturing processes.

The future prospects for 5-Chloro-3-iodo-2-nitrotoluene are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.